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Compound of Interest

Compound Name: ZINC METASILICATE

CAS No.: 11126-29-7

Cat. No.: B078754

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of zinc metasilicate
(ZnSiO₃) and its precursor, zinc oxide (ZnO), in the formulation of ceramic glazes. This

document details the effects of zinc compounds on glaze properties, provides protocols for

glaze preparation and firing, and visualizes the underlying chemical and physical

transformations.

Introduction to Zinc in Ceramic Glazes
Zinc oxide is a versatile component in ceramic glazes, acting as a flux, an opacifier, and a

crystal modifier.[1][2] In moderate to high amounts, it facilitates the formation of crystalline

surfaces, most notably zinc silicate (willemite, Zn₂SiO₄), which can produce aesthetically

unique macrocrystalline and matte glazes.[1][3] The presence of zinc oxide can significantly

influence the glaze's melting behavior, thermal expansion, surface texture, and color

development.[1][2]
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Quantitative Effects of Zinc Oxide on Glaze
Properties
The addition of zinc oxide to a glaze formulation quantitatively alters its physical and chemical

characteristics. The following table summarizes the observed effects of increasing zinc oxide

concentration on various glaze properties.
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Property ZnO Content (wt.%) Observation Source

Surface Roughness

(Ra)
5 ~0.2 µm [4]

10 ~0.2 µm [4]

15 >0.6 µm [4]

20 >0.8 µm [4]

Gloss 5 ~89 GU [4]

10 ~74 GU [4]

15 <20 GU [4]

20 <20 GU [4]

Contact Angle 5 < 50° [4]

10 < 50° [4]

15 > 50° [4]

20 > 50° [4]

Crystalline Phase < 15 Amorphous [4]

≥ 15 Willemite (Zn₂SiO₄) [4]

Hardness Not specified
Increases with

willemite formation
[5]

Thermal Expansion Not specified

ZnO is a low

expansion flux, which

can help prevent

crazing.

[1]

Experimental Protocols
General Protocol for Crystalline Glaze Preparation
This protocol outlines the steps for preparing a zinc crystalline glaze.
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Materials:

Feldspar

Zinc Oxide (calcined)

Silica

Bentonite

Coloring metal oxides (e.g., cobalt carbonate, iron oxide)

Distilled water

Equipment:

Ball mill

Sieves (80-100 mesh)

Glaze sprayer or dipping tongs

Electric kiln with a programmable controller

Procedure:

Weighing Raw Materials: Accurately weigh the raw materials according to the desired glaze

recipe. A typical base recipe for a cone 10 crystalline glaze is:

Ferro Frit 3110: 52%

Calcined Zinc Oxide: 24%

Silica (325 mesh): 24%

Bentonite: 2% (for suspension)[6]

Milling: Place the weighed materials in a ball mill with an appropriate amount of water. The

water-to-solid ratio is typically around 1:1. Mill the mixture for 2-4 hours to achieve a
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homogenous slurry with a fine particle size.

Sieving: Pass the glaze slurry through an 80 or 100-mesh sieve to remove any large

particles or agglomerates.

Glaze Application: Apply the glaze to a bisque-fired ceramic body. Spraying is the

recommended method for achieving an even coat.[6] The glaze thickness should be carefully

controlled, as crystalline glazes are often very fluid during firing.

Drying: Allow the glazed ware to dry completely before firing.

Firing Schedule for Zinc Crystalline Glazes
The firing schedule is critical for the development of willemite crystals. A multi-step firing cycle

with controlled heating and cooling rates is required.

Typical Cone 10 Firing Schedule:

Ramp 1: Heat at 250°C/hour to 1000°C.

Ramp 2: Heat at a faster rate (e.g., 500°C/hour) to the top temperature of 1280-1300°C.

Soak 1 (Melting): Hold at the top temperature for 15-30 minutes to ensure the glaze is fully

melted.

Cooling Ramp 1 (Crystal Growth): Cool rapidly to the crystal growth temperature range,

typically between 1120°C and 1050°C.[3]

Soak 2 (Crystal Growth): Hold within the crystal growth temperature range for 3-5 hours. The

duration of this soak will influence the size and morphology of the crystals.[6]

Final Cooling: Allow the kiln to cool down to room temperature.

Visualizations
Willemite Formation Pathway
The following diagram illustrates the key steps and influencing factors in the formation of

willemite crystals in a zinc-containing glaze.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 9 Tech Support

https://nmclay.com/informational-pages/zinc-ortho-silicate-crystal-glazes
https://crystallineceramics.co.uk/crystalline/about-crystalline-glazes/
https://nmclay.com/informational-pages/zinc-ortho-silicate-crystal-glazes
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b078754?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Raw Materials

Firing Process

Influencing Factors

Glaze Slurry

Glaze Melt
(Amorphous Phase)

Heating

Willemite Nucleation
(Zn₂SiO₄)

Cooling

Willemite Crystal Growth

High ZnO Concentration
(>15 wt%)

Slow Cooling Rate
(Crystal Growth Zone)Low Alumina Content

Increases Fluidity
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Characterization Methods

Glaze Formulation
(Varying ZnO %)

Glaze Preparation
(Milling, Sieving)

Glaze Application
(Spraying)

Controlled Firing
(Programmable Kiln)

Glaze Characterization

XRD
(Phase Analysis)

SEM
(Microstructure)

Profilometry
(Surface Roughness)

Glossmeter
(Gloss Measurement)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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